Cas no 4355-03-7 (2-ethyl-2-prop-2-enylpropanedioic Acid)

• Product Name: 2-ethyl-2-prop-2-enylpropanedioic Acid
• CAS No: 4355-03-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 929029
• PubChem ID: 297237
• Update Time: 2025-04-19

2-ethyl-2-prop-2-enylpropanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-prop-2-enylpropanedioic Acid
• AC1L6RBY; NSC168188; Aethyl-allyl-malonsaeure; ethyl-allyl-malonic acid; ethyl(prop-2-en-1-yl)propanedioic acid; Ethyl-allyl-malonsaeure;
• SCHEMBL11131461
• NSC168188
• DTXSID80304912
• NSC-168188
• ethyl(prop-2-en-1-yl)propanedioic acid
• 4355-03-7

• Inchi： 1S/C8H12O4/c1-3-5-8(4-2,6(9)10)7(11)12/h3H,1,4-5H2,2H3,(H,9,10)(H,11,12)
• InChI Key： UKRFQOOVRHUBIR-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(CC=C)CC)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.12810